Cas no 114443-33-3 (2-(4-METHYLPHENYL)-1-PYRIDIN-4-YLETHANONE)

• Product Name: 2-(4-METHYLPHENYL)-1-PYRIDIN-4-YLETHANONE
• CAS No: 114443-33-3
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 4471320
• PubChem ID: 60798388
• Update Time: 2025-06-14

2-(4-METHYLPHENYL)-1-PYRIDIN-4-YLETHANONE Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHYLPHENYL)-1-PYRIDIN-4-YLETHANONE
• 2-(4-Methylphenyl)-1-(4-pyridinyl)-ethanone
• Ethanone, 2-(4-methylphenyl)-1-(4-pyridinyl)-
• DTXCID20684765
• 2-(4-METHYLPHENYL)-1-(PYRIDIN-4-YL)ETHANONE
• CS-0451594
• LEUPUDZAOSJCNM-UHFFFAOYSA-N
• 114443-33-3
• 1-(Pyridin-4-yl)-2-p-tolylethanone
• 1-(Pyridin-4-yl)-2-(p-tolyl)ethan-1-one
• 1-pyridin-4-yl-2-(4-methyl-phenyl)-ethanone
• 2-(4-Methylphenyl)-1-(pyridin-4-yl)ethan-1-one
• 1-(Pyridin-4-yl)-2-(p-tolyl)ethanone
• SCHEMBL1395223
• DTXSID10734021

• Inchi： 1S/C14H13NO/c1-11-2-4-12(5-3-11)10-14(16)13-6-8-15-9-7-13/h2-9H,10H2,1H3
• InChI Key： LEUPUDZAOSJCNM-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CN=CC=1)CC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 211.099714038Da
• Monoisotopic Mass: 211.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-METHYLPHENYL)-1-PYRIDIN-4-YLETHANONE

Comprehensive Overview of 2-(4-Methylphenyl)-1-pyridin-4-ylethanone (CAS No. 114443-33-3)

2-(4-Methylphenyl)-1-pyridin-4-ylethanone, identified by its CAS number 114443-33-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyridine ring and a methylphenyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-(4-Methylphenyl)-1-pyridin-4-ylethanone synthesis" or "CAS 114443-33-3 applications," reflecting its relevance in drug development and material science.

The compound's structural versatility allows it to serve as a precursor in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds. Its pyridine moiety is especially noteworthy, as pyridine derivatives are widely used in agrochemicals, pharmaceuticals, and dyes. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of 2-(4-Methylphenyl)-1-pyridin-4-ylethanone to reduce environmental impact, aligning with global sustainability goals.

In the pharmaceutical sector, CAS 114443-33-3 is often explored for its potential bioactivity. Questions like "Is 2-(4-Methylphenyl)-1-pyridin-4-ylethanone bioactive?" are common among researchers. While specific pharmacological properties are still under investigation, its structural similarity to known bioactive molecules suggests promising applications in medicinal chemistry. The compound's ketone functional group further enhances its reactivity, enabling diverse chemical modifications.

From an industrial perspective, the demand for high-purity 2-(4-Methylphenyl)-1-pyridin-4-ylethanone is rising, particularly in regions with thriving pharmaceutical and specialty chemical markets. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring the compound meets stringent regulatory standards. Searches for "CAS 114443-33-3 suppliers" or "purity specifications" highlight its commercial significance.

Innovations in catalytic synthesis have further propelled interest in this compound. For instance, recent studies focus on palladium-catalyzed cross-coupling reactions to streamline its production. Such advancements address the growing need for cost-effective and scalable manufacturing processes, a topic frequently queried in academic and industrial forums.

In summary, 2-(4-Methylphenyl)-1-pyridin-4-ylethanone (CAS No. 114443-33-3) represents a critical building block in modern chemistry. Its multifaceted applications—from drug discovery to material science—underscore its importance. As research continues to uncover new potentials, this compound is poised to remain a focal point in scientific and industrial discussions, particularly in contexts emphasizing sustainable synthesis and functional material design.